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Compound of Interest

Compound Name: 6-Chloro-8-methylquinolin-3-amine
Cat. No.: B13218061
Get Quote

Executive Summary & Immediate Action

6-Chloro-8-methylquinolin-3-amine (CAS 1297654-78-4) is a halogenated heteroaromatic
amine used primarily as a pharmaceutical intermediate.[1] Improper disposal poses significant
risks due to its potential for aquatic toxicity and the formation of toxic byproducts
(dioxins/furans) if incinerated incorrectly.[1]

Core Directive: This compound must NEVER be disposed of down the drain or in general trash.
It is classified strictly as Hazardous Chemical Waste. All waste streams containing this
compound must be segregated into Halogenated Organic Waste containers to ensure proper
high-temperature incineration.

Chemical Identification & Hazard Profile

Understanding the chemical nature of the substance is the first step in a self-validating safety
protocol.[1]
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Property Data Operational Implication
) 6-Chloro-8-methylquinolin-3- Official shipping/manifest
Chemical Name _
amine name.
Use for waste profiling and
CAS Number 1297654-78-4

inventory tracking.[1]

Presence of Chlorine (CI)
Molecular Formula C10HoCIN:2 mandates "Halogenated"

waste stream.[1]

Molecular Weight 192.64 g/mol -

_ _ Dust generation risk during
Physical State Solid (Powder)
transfer.[1]

H315 (Skin Irrit.), H319 (Eye Standard PPE (Nitrile gloves,
Irrit.), H335 (Resp.[1][2] Irrit.) goggles, fume hood) required.

GHS Hazards

) ) Segregation Critical: Do not
o Incompatible with strong o o )
Reactivity o ) mix with Nitric Acid or
oxidizers and acids.[1][3] )
Peroxides.[1]

Pre-Disposal Handling & Segregation

Effective disposal begins at the bench.[1] The most common compliance failure is improper
segregation, which can lead to dangerous exothermic reactions or rejection by waste
management contractors.[1]

Personal Protective Equipment (PPE)[5]

o Respiratory: Work within a certified chemical fume hood.[1] If handling large open quantities
(>10g), use a N95 or P100 particulate respirator.

e Dermal: Double-gloving with Nitrile gloves is recommended.[1] The amine functionality can
permeate latex; nitrile provides superior resistance to aromatic amines.[1]

e Ocular: Chemical splash goggles.[1]
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Waste Stream Segregation (The "Why" and "How")

You must segregate this waste based on its halogen content.[1]

» Why? Halogenated compounds (containing Cl, F, Br, 1) require significantly higher
incineration temperatures (>1100°C) to prevent the formation of toxic dioxins.[1] Mixing them
with non-halogenated solvents increases the volume of expensive-to-treat waste.

e Protocol:
o Solid Waste: Collect in a dedicated solid hazardous waste container.

o Liquid Waste: Dissolved residues must go into the Halogenated Organic Solvents carboy.

[1]

Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid Substance

Applicability: Expired reagents, surplus powder, or spill cleanup residues.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or the original
shipping container if empty.[1]

Transfer: Transfer the solid inside a fume hood to prevent inhalation of dust.

Labeling: Attach a hazardous waste tag immediately.[1]

o Constituents: "6-Chloro-8-methylquinolin-3-amine, Solid"[1]

o Hazard Checkbox: Toxic, Irritant.[1]

Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid)

Applicability: Mother liquors, filtrates, or HPLC waste containing the compound.

e Assessment: Determine the primary solvent.[1]
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e Segregation:
o If solvent is Dichloromethane (DCM), Chloroform, etc.: Pour into Halogenated Waste.[1]

o If solvent is Methanol, Ethyl Acetate, etc.: Because the solute (6-Chloro-8-
methylquinolin-3-amine) contains chlorine, the ENTIRE mixture is now Halogenated
Waste.[1]

o Critical Note: Even trace amounts of halogenated material can reclassify a non-
halogenated solvent stream.[1] Always err on the side of "Halogenated."[1]

» Neutralization (If Acidic/Basic): If the reaction mixture contains strong acids or bases,
neutralize to pH 5-9 before adding to the organic waste solvent drum to prevent drum
pressurization or corrosion.[1]

Scenario C: Contaminated Debris

Applicability: Weighing boats, gloves, paper towels, and syringes.

e Sharps: Syringes contaminated with the amine must go into a Biohazard/Chemical Sharps
container, not trash.[1]

o Soft Debris: Gloves and paper towels heavily contaminated (visible powder/liquid) must be
bagged in a clear, chemically resistant bag (e.g., 4-mil polyethylene), sealed, and placed in
the Solid Hazardous Waste bin.[1]

e Trace Contamination: Minor contamination on gloves can often be disposed of in standard
lab trash, subject to local facility rules.[1] When in doubt, treat as hazardous.

Decision Logic for Waste Classification

The following diagram illustrates the decision-making process for disposing of 6-Chloro-8-
methylquinolin-3-amine to ensure compliance and safety.
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Waste Generation:
6-Chloro-8-methylquinolin-3-amine

[ What is the physical state? ]
. L . ) Contaminated Debris
Solid (Powder/Crystals) [ Liquid (Solutlon/Mlxture)] (Gloves, Wipes)
Place in Hazardous Does the solvent or Is it heavily soiled?
Solid Waste Container solute contain Halogens? Y ’

Compound has Cl -> Always Yes o (Trace)

Standard Lab Trash
(If trace only & permitted)

Label: ‘Toxic Solid, Organic'
(List CAS 1297654-78-4)

Yes (Cl, Br, F, | present) Double Bag -> Hazardous Waste

Dispose in HALOGENATED
Solvent Waste Carboy

Click to download full resolution via product page

Figure 1: Decision tree for segregating 6-Chloro-8-methylquinolin-3-amine waste streams.
Note that liquid solutions default to "Halogenated" due to the chlorine atom on the quinoline
ring.[1]
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Spill Response Procedures

In the event of a spill, immediate action prevents environmental release.[1][4]

o Evacuate & Ventilate: If the spill is large (>509) or outside a hood, evacuate the immediate
area.[1]

PPE Up: Ensure gloves, goggles, and lab coat are secured.[1]

Containment (Solid):

o Do not dry sweep (creates dust).[1]

o Cover the powder with wet paper towels (dampened with water) to suppress dust.
o Scoop the wet material into a hazardous waste container.

Containment (Liquid):

o Use vermiculite or spill pads to absorb the liquid.

o Place absorbed material into a solid hazardous waste bucket.

Decontamination: Wipe the surface with a soap/water solution.[1] Collect these wipes as
hazardous waste.

Regulatory Compliance (RCRA & EPA)

While 6-Chloro-8-methylquinolin-3-amine is not explicitly listed on the EPA "P" or "U" lists
(unlike Quinoline, which is KO99/U190), it must be characterized by the generator.[1]

» Characteristic of Toxicity: Due to the quinoline scaffold, it is presumed toxic and potentially
mutagenic.[1]

» Halogenated Solvent Rule: Under RCRA, mixing this compound with spent solvents often
triggers the F-listed waste codes (e.g., FO01, FO02) if halogenated solvents are involved.[1]
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» Destruction Method: The ultimate disposal facility will utilize High-Temperature Incineration
(typically rotary kiln) equipped with acid gas scrubbers to neutralize HCI formed during
combustion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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